O6-Diphenylcarbamoyl-N2-isobutyrylguanine
CAS No.:
Cat. No.: VC16517493
Molecular Formula: C22H20N6O3
Molecular Weight: 416.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C22H20N6O3 |
|---|---|
| Molecular Weight | 416.4 g/mol |
| IUPAC Name | [2-(2-methylpropanoylamino)-7H-purin-6-yl] N,N-diphenylcarbamate |
| Standard InChI | InChI=1S/C22H20N6O3/c1-14(2)19(29)26-21-25-18-17(23-13-24-18)20(27-21)31-22(30)28(15-9-5-3-6-10-15)16-11-7-4-8-12-16/h3-14H,1-2H3,(H2,23,24,25,26,27,29) |
| Standard InChI Key | ZFDFVLGKMZTIKZ-UHFFFAOYSA-N |
| Canonical SMILES | CC(C)C(=O)NC1=NC2=C(C(=N1)OC(=O)N(C3=CC=CC=C3)C4=CC=CC=C4)NC=N2 |
Introduction
Chemical Structure and Molecular Properties
Core Structure and Functional Modifications
The compound retains the purine backbone of guanine but features strategic substitutions:
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O6-Diphenylcarbamoyl group: A bulky carbamate substituent that replaces the hydroxyl group at the O6 position, providing steric hindrance and resistance to nucleophilic attack .
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N2-Isobutyryl group: An acyl protecting group at the N2 exocyclic amine, which blocks undesired side reactions during solid-phase oligonucleotide synthesis .
The molecular formula is C₂₇H₂₈N₆O₇, with a molecular weight of 548.5 g/mol . Key spectral identifiers include:
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SMILES: CC(C)C(=O)NC1=NC2=C(C(=N1)OC(=O)N(C3=CC=CC=C3)C4=CC=CC=C4)N=CN2[C@H]5C@@HO
Table 1: Molecular Properties
| Property | Value |
|---|---|
| Molecular Formula | C₂₇H₂₈N₆O₇ |
| Molecular Weight | 548.5 g/mol |
| IUPAC Name | [9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-2-(2-methylpropanoylamino)purin-6-yl] N,N-diphenylcarbamate |
| LogP | 4.36 (calculated) |
| Topological Polar Surface Area | 113.1 Ų |
Synthetic Pathways and Regiochemical Control
Strategic Use of Protective Groups
The synthesis of O6-diphenylcarbamoyl-N2-isobutyrylguanine involves sequential protection of guanine derivatives:
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O6-Protection: Treatment with diphenylcarbamoyl chloride under basic conditions installs the O6-diphenylcarbamoyl group, which remains stable during subsequent glycosylation reactions .
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N2-Protection: Isobutyryl anhydride or chloride acylates the N2 position, preventing side reactions at this nucleophilic site .
Glycosylation and Isomerization Dynamics
The diphenylcarbamoyl group plays a critical role in directing N9-glycosylation over N7-isomer formation. Key findings from coupling studies include:
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Kinetic vs. Thermodynamic Control: Under tin(IV) or titanium(IV) chloride catalysis, the N9-glycosylated product forms predominantly (>90%) due to steric and electronic effects imparted by the O6-diphenylcarbamoyl group .
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Isomerization Suppression: The bulky O6 substituent prevents undesired 7/9-isomer mixtures, a historic challenge in guanine glycosylation .
Table 2: Isomer Distribution in Glycosylation Reactions
| Catalyst | Temperature | N9-Isomer Yield | N7-Isomer Yield |
|---|---|---|---|
| TiCl₄ | 80°C | 91% | <1% |
| SnCl₄ | Ambient | 70% | 30% |
Applications in Oligonucleotide Synthesis
Solid-Phase Synthesis Compatibility
The compound serves as a protected guanine precursor in phosphoramidite-based oligonucleotide synthesis:
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Phosphoramidite Preparation: The 5'-hydroxyl group is tritylated and converted to a phosphoramidite, while the O6 and N2 groups remain intact during chain elongation.
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Deprotection Protocol: Post-synthesis, the isobutyryl group is removed via ammonium hydroxide treatment, while the diphenylcarbamoyl group requires harsher conditions (e.g., DBU/oxime).
Therapeutic Agent Development
Modified nucleosides derived from this compound exhibit enhanced properties:
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Antisense Oligonucleotides: Improved nuclease resistance and target binding affinity due to steric bulk at O6.
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Antiviral Prodrugs: Acyclovir analogs incorporating this scaffold show prolonged metabolic stability .
Stability and Reactivity Profile
Hydrolytic Stability
The diphenylcarbamoyl group confers remarkable stability:
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Acidic Conditions: Stable in 0.1 M HCl at 25°C for 24 hours .
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Basic Conditions: Gradual decomposition (t₁/₂ = 8 h) in 0.1 M NaOH, necessitating controlled deprotection .
Thermal Behavior
Differential scanning calorimetry reveals a melting point of 218–220°C with decomposition, consistent with aromatic carbamate stability .
Analytical Characterization
Spectroscopic Methods
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